N-cyclopropyl-3,5-dimethyl-1-adamantanecarboxamide

• IUPAC Name: N-cyclopropyl-3,5-dimethyladamantane-1-carboxamide
• InChI: InChI=1S/C16H25NO/c1-14-5-11-6-15(2,8-14)10-16(7-11,9-14)13(18)17-12-3-4-12/h11-12H,3-10H2,1-2H3,(H,17,18)
• InChI Key: PZUQMVJLCZOPRN-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)C(=O)NC4CC4)C
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

“N-cyclopropyl-3,5-dimethyl-1-adamantanecarboxamide” is a complex organic compound. It contains an adamantane core, which is a type of diamondoid and is known for its stability and unique geometric structure. The adamantane core in this compound is substituted with a carboxamide group and a cyclopropyl group.

Molecular Structure Analysis

The adamantane core of the molecule is a cage-like structure composed of three cyclohexane rings. Attached to this core are the cyclopropyl and carboxamide groups.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects. Without specific information on the use of “N-cyclopropyl-3,5-dimethyl-1-adamantanecarboxamide”, it’s not possible to provide a mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information on “N-cyclopropyl-3,5-dimethyl-1-adamantanecarboxamide”, it’s not possible to provide details on its safety and hazards.

Future Directions

The future directions for research on “N-cyclopropyl-3,5-dimethyl-1-adamantanecarboxamide” would depend on its potential applications. For example, if it has promising properties for use in a particular field, future research might focus on optimizing its synthesis, studying its properties in more detail, or exploring its potential uses.